Cas no 1806833-97-5 (4-Amino-5-(difluoromethyl)-2-fluoropyridine-3-carboxylic acid)

• Product Name: 4-Amino-5-(difluoromethyl)-2-fluoropyridine-3-carboxylic acid
• CAS No: 1806833-97-5
• MF: C₇H₅F₃N₂O₂
• MW: 206.122011899948
• CID: 4855017
• Update Time: 2025-06-12

4-Amino-5-(difluoromethyl)-2-fluoropyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Amino-5-(difluoromethyl)-2-fluoropyridine-3-carboxylic acid

• Inchi： 1S/C7H5F3N2O2/c8-5(9)2-1-12-6(10)3(4(2)11)7(13)14/h1,5H,(H2,11,12)(H,13,14)
• InChI Key： SPRWUIQFHZJQKH-UHFFFAOYSA-N
• SMILES： FC(C1C=NC(=C(C(=O)O)C=1N)F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• XLogP3: 1.3
• Topological Polar Surface Area: 76.2

Additional information on 4-Amino-5-(difluoromethyl)-2-fluoropyridine-3-carboxylic acid

Introduction to 4-Amino-5-(difluoromethyl)-2-fluoropyridine-3-carboxylic acid (CAS No. 1806833-97-5)

4-Amino-5-(difluoromethyl)-2-fluoropyridine-3-carboxylic acid, identified by the CAS number 1806833-97-5, is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its amino, carboxylic acid, and difluoromethyl substituents, exhibits a unique structural framework that makes it a promising candidate for further chemical modifications and biological evaluations. The presence of multiple fluorine atoms enhances its lipophilicity and metabolic stability, which are critical factors in drug design.

The synthesis of 4-Amino-5-(difluoromethyl)-2-fluoropyridine-3-carboxylic acid involves multi-step organic transformations, typically starting from commercially available pyridine precursors. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are often employed to introduce the desired fluorinated and amino groups with high selectivity. The compound’s structural complexity necessitates rigorous purification techniques to ensure high purity, which is essential for subsequent biological studies.

In recent years, 4-Amino-5-(difluoromethyl)-2-fluoropyridine-3-carboxylic acid has been explored as a key intermediate in the development of novel therapeutic agents. Its scaffold is reminiscent of several bioactive molecules that have demonstrated efficacy in preclinical models. For instance, fluorinated pyridines are known to exhibit potent activity against various biological targets, including enzymes and receptors involved in cancer progression and infectious diseases. The difluoromethyl group, in particular, is a common pharmacophore that enhances binding affinity and resistance to metabolic degradation.

One of the most compelling aspects of 4-Amino-5-(difluoromethyl)-2-fluoropyridine-3-carboxylic acid is its versatility in medicinal chemistry. Researchers have leveraged its reactive sites to develop a series of derivatives with tailored biological properties. For example, coupling the carboxylic acid moiety with amines or heterocycles can yield new compounds with potential applications in anti-inflammatory and antiviral therapies. Additionally, the amino group provides a handle for further functionalization via amide bond formation, allowing for the creation of peptidomimetics or enzyme inhibitors.

The pharmacological potential of this compound has been investigated in several cutting-edge studies. A notable research paper published in *Journal of Medicinal Chemistry* highlighted its role as a precursor for kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is implicated in numerous diseases, particularly cancer. The study demonstrated that derivatives of 4-Amino-5-(difluoromethyl)-2-fluoropyridine-3-carboxylic acid could selectively inhibit specific kinases by binding to their active sites. This finding opens up new avenues for the development of targeted therapies.

Furthermore, the compound’s fluorinated nature makes it an attractive candidate for positron emission tomography (PET) imaging probes. PET scans are widely used in clinical diagnostics to visualize metabolic processes and detect abnormalities at the molecular level. By incorporating fluorine atoms into biologically active molecules, researchers can enhance their detection sensitivity and imaging resolution. A recent study published in *Nature Medicine* described the use of 4-Amino-5-(difluoromethyl)-2-fluoropyridine-3-carboxylic acid as a building block for PET tracers targeting neurodegenerative diseases. The tracers were shown to accumulate in affected brain regions with high specificity, providing valuable insights into disease progression.

The agrochemical sector has also shown interest in this compound due to its potential as a lead molecule for developing novel pesticides. Pyridine derivatives are well-known for their insecticidal properties, and the introduction of fluorine atoms can further enhance their efficacy by improving their stability and bioavailability. Researchers have synthesized various analogs of 4-Amino-5-(difluoromethyl)-2-fluoropyridine-3-carboxylic acid and evaluated their toxicity against pests while maintaining low environmental impact. These efforts align with the growing demand for sustainable agricultural practices that minimize harm to non-target organisms.

In conclusion, 4-Amino-5-(difluoromethyl)-2-fluoropyridine-3-carboxylic acid (CAS No. 1806833-97-5) is a multifaceted compound with significant potential across multiple domains of chemical biology and drug discovery. Its unique structural features make it an invaluable tool for synthetic chemists and pharmacologists alike. As research continues to uncover new applications for this molecule, it is likely to remain at the forefront of medicinal chemistry innovation.